Cas no 2172020-59-4 (9H-fluoren-9-ylmethyl N-(6,8-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)methylcarbamate)

• Product Name: 9H-fluoren-9-ylmethyl N-(6,8-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)methylcarbamate
• CAS No: 2172020-59-4
• MF: C₂₇H₂₈N₂O₄
• MW: 444.522227287292
• CID: 6449202
• PubChem ID: 165825485
• Update Time: 2025-06-03

9H-fluoren-9-ylmethyl N-(6,8-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 9H-fluoren-9-ylmethyl N-(6,8-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)methylcarbamate
• EN300-1599553
• 2172020-59-4
• 9H-fluoren-9-ylmethyl N-[(6,8-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)methyl]carbamate

• Inchi： 1S/C27H28N2O4/c1-31-18-13-17-11-12-28-24(26(17)25(14-18)32-2)15-29-27(30)33-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,13-14,23-24,28H,11-12,15-16H2,1-2H3,(H,29,30)
• InChI Key： QTYHYYUODBOCMV-UHFFFAOYSA-N
• SMILES： O(C(NCC1C2C(=CC(=CC=2CCN1)OC)OC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 444.20490738g/mol
• Monoisotopic Mass: 444.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 68.8Ų

Additional information on 9H-fluoren-9-ylmethyl N-(6,8-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)methylcarbamate

Comprehensive Overview of 9H-fluoren-9-ylmethyl N-(6,8-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)methylcarbamate (CAS No. 2172020-59-4)

The compound 9H-fluoren-9-ylmethyl N-(6,8-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)methylcarbamate, identified by its CAS No. 2172020-59-4, is a specialized organic molecule with significant applications in pharmaceutical research and chemical synthesis. This compound belongs to the class of carbamate derivatives, which are widely studied for their bioactive properties. The presence of the fluorenylmethyl and tetrahydroisoquinoline moieties makes it a valuable intermediate in the development of novel therapeutic agents.

In recent years, the demand for fluorenylmethyl-protected compounds has surged due to their utility in peptide synthesis and drug discovery. Researchers are particularly interested in the 6,8-dimethoxy-1,2,3,4-tetrahydroisoquinoline scaffold, which is known for its potential in targeting neurological and cardiovascular diseases. The combination of these structural features in CAS No. 2172020-59-4 positions it as a promising candidate for further investigation in medicinal chemistry.

The synthesis of 9H-fluoren-9-ylmethyl N-(6,8-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)methylcarbamate involves multi-step organic reactions, including carbamate formation and protective group strategies. These methods are critical for ensuring high purity and yield, which are essential for its application in high-throughput screening and combinatorial chemistry. The compound's stability under various conditions also makes it suitable for long-term storage and transportation.

One of the trending topics in chemical research is the exploration of sustainable synthesis routes for complex molecules like CAS No. 2172020-59-4. Environmental concerns and the push for greener chemistry have led scientists to investigate catalytic methods and solvent-free reactions. This aligns with the broader industry focus on reducing waste and improving energy efficiency in pharmaceutical manufacturing.

Another area of interest is the structure-activity relationship (SAR) studies involving tetrahydroisoquinoline derivatives. By modifying the dimethoxy groups or the carbamate linkage, researchers can fine-tune the compound's biological activity. Such studies are often highlighted in academic journals and patent filings, reflecting the compound's relevance in cutting-edge research.

From a commercial perspective, CAS No. 2172020-59-4 is available through specialized chemical suppliers who cater to the needs of pharmaceutical and biotechnology companies. Its pricing and availability are influenced by factors such as raw material costs, synthesis complexity, and market demand. Companies often seek custom synthesis services to obtain this compound in bulk quantities for large-scale applications.

In conclusion, 9H-fluoren-9-ylmethyl N-(6,8-dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)methylcarbamate represents a versatile and highly functionalized molecule with broad potential in drug development and chemical research. Its unique structural attributes and bioactive properties make it a subject of ongoing scientific inquiry, particularly in the context of neurological therapeutics and green chemistry initiatives. As research progresses, this compound is likely to play an increasingly important role in the discovery of next-generation pharmaceuticals.